Cas no 1353946-69-6 ([4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid)

[4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid is a specialized organic compound featuring a piperidine core functionalized with a toluenesulfonate (tosylate) group and an acetic acid moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The tosylate group enhances reactivity in nucleophilic substitution reactions, while the acetic acid functionality allows for further derivatization or conjugation. Its well-defined molecular architecture ensures consistent performance in coupling reactions or as a building block for complex heterocycles. The compound’s stability under controlled conditions and compatibility with standard purification techniques make it a reliable choice for precision synthesis. Suitable for controlled environments, it requires handling with appropriate safety measures due to its reactive groups.

[4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid structure

1353946-69-6 structure

Product Name:[4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid

CAS No:1353946-69-6

MF:C₁₅H₂₁NO₅S

MW:327.395943403244

CID:2155766

Update Time:2025-06-15

[4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

- [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid
- 2-(4-((Tosyloxy)methyl)piperidin-1-yl)acetic acid
- AM92278
- [4-(Toluene-4-sulfonyloxymethyl)piperidin-1-yl]acetic acid
- Inchi： 1S/C15H21NO5S/c1-12-2-4-14(5-3-12)22(19,20)21-11-13-6-8-16(9-7-13)10-15(17)18/h2-5,13H,6-11H2,1H3,(H,17,18)
- InChI Key： GJSRMCMQOTZYGH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCN(CC(=O)O)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 457
Topological Polar Surface Area: 92.3

[4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	080459-500mg	4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid	1353946-69-6		500mg	￡526.00	2022-03-01
Chemenu	CM496594-1g	2-(4-((Tosyloxy)methyl)piperidin-1-yl)aceticacid	1353946-69-6	97%	1g	$1045	2022-09-03
Ambeed	A108143-1g	2-(4-((Tosyloxy)methyl)piperidin-1-yl)acetic acid	1353946-69-6	97%	1g	$1053.0	2024-04-24

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid

Comprehensive Overview of [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid (CAS No. 1353946-69-6)

The compound [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid (CAS No. 1353946-69-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and a toluene sulfonate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating enzyme activity and its potential applications in drug discovery.

One of the key features of [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid is its versatility in chemical reactions. The presence of the acetic acid moiety allows for further functionalization, making it a popular choice for designing prodrugs or targeted delivery systems. Recent studies have explored its use in developing inhibitors for specific enzymes, which aligns with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid has garnered attention for its potential role in addressing challenges in neurodegenerative diseases and metabolic disorders. For instance, its structural similarity to known pharmacophores has led to investigations into its efficacy as a scaffold for central nervous system (CNS)-targeted drugs. This aligns with the rising interest in blood-brain barrier (BBB) penetration strategies, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the toluene-4-sulfonyloxymethyl group in this compound offers excellent leaving group properties, facilitating nucleophilic substitution reactions. This characteristic is particularly valuable in peptide coupling and bioconjugation techniques, which are critical in the development of antibody-drug conjugates (ADCs) and other advanced therapeutics. As the pharmaceutical industry shifts toward more complex molecules, the demand for such intermediates is expected to grow.

Another area where [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid shows promise is in green chemistry applications. Researchers are exploring its use in solvent-free or low-waste synthetic routes, addressing the global push for sustainable manufacturing practices. This aligns with the increasing focus on Environmental, Social, and Governance (ESG) criteria in the chemical industry.

Quality control and analytical characterization of [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid are also critical aspects of its study. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are essential for meeting regulatory standards in pharmaceutical development.

In summary, [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid (CAS No. 1353946-69-6) is a multifaceted compound with broad applications in drug discovery, bioconjugation, and sustainable chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers tackling some of the most pressing challenges in modern science. As the demand for innovative therapeutic solutions grows, this compound is poised to play an increasingly important role in advancing biomedical research.